4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide
CAS No.: 1021026-89-0
Cat. No.: VC7646869
Molecular Formula: C19H20FN3O3
Molecular Weight: 357.385
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1021026-89-0 |
|---|---|
| Molecular Formula | C19H20FN3O3 |
| Molecular Weight | 357.385 |
| IUPAC Name | 4-acetamido-N-[2-[[2-(4-fluorophenyl)acetyl]amino]ethyl]benzamide |
| Standard InChI | InChI=1S/C19H20FN3O3/c1-13(24)23-17-8-4-15(5-9-17)19(26)22-11-10-21-18(25)12-14-2-6-16(20)7-3-14/h2-9H,10-12H2,1H3,(H,21,25)(H,22,26)(H,23,24) |
| Standard InChI Key | NCPQNAMLAXFFCB-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)CC2=CC=C(C=C2)F |
Introduction
The compound 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide is a complex organic molecule that belongs to the class of benzamides. It features a benzamide core with additional functional groups, including an acetamido group and a fluorophenyl moiety, which contribute to its potential biological activity. This compound is of interest in medicinal chemistry due to its structural complexity and potential interactions with biological targets.
Synthesis
The synthesis of 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide would typically involve several steps, including amide bond formation and the incorporation of the fluorophenyl group. Common methods for synthesizing similar compounds involve the use of coupling reagents like TBTU (2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate) in the presence of a base such as DIEA (N,N-diisopropylethylamine) .
Biological Activity and Applications
While specific biological activity data for 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide is not available, compounds with similar structures are often investigated for their potential therapeutic benefits. The presence of a fluorophenyl group and acetamido functionalities suggests potential interactions with enzymes or receptors, which could be relevant in drug discovery.
Table: Comparison of Related Compounds
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